Cas no 30489-47-5 ((6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol)

(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol is a heterocyclic compound featuring a brominated imidazopyridine core with a hydroxymethyl functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the hydroxymethyl group offers versatility for derivatization or conjugation. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry research, including the design of kinase inhibitors or antimicrobial agents. The compound is typically handled under inert conditions to preserve its integrity.

(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol structure

30489-47-5 structure

Product Name:(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol

CAS No:30489-47-5

MF:C₈H₇BrN₂O

MW:227.057980775833

MDL:MFCD11908295

CID:2119628

PubChem ID:39150028

Update Time:2025-06-06

(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (6-bromoH-imidazo[1,2-a]pyridin-3-yl)methanol
- (6-bromoimidazo[1,2-a]pyridin-3-yl)methanol
- WJSGJIBYPNOLBH-UHFFFAOYSA-N
- imidazo[1,2-a]pyridine-3-methanol,6-bromo-
- Imidazo[1,2-a]pyridine-3-methanol, 6-bromo-
- G65808
- 30489-47-5
- SCHEMBL2702226
- MFCD11908295
- DA-07110
- CS-0100949
- (6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol
- MDL： MFCD11908295
- Inchi： 1S/C8H7BrN2O/c9-6-1-2-8-10-3-7(5-12)11(8)4-6/h1-4,12H,5H2
- InChI Key： WJSGJIBYPNOLBH-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=NC=C(CO)N2C=1

Computed Properties

Exact Mass: 225.974
Monoisotopic Mass: 225.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.5
XLogP3: 1.6

(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol Pricemore >>

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